Cas no 65444-05-5 (Ethanethioic acid, S-[3-chloro-3-oxo-2-(phenylmethyl)propyl] ester)

Ethanethioic acid, S-[3-chloro-3-oxo-2-(phenylmethyl)propyl] ester structure
65444-05-5 structure
Product Name:Ethanethioic acid, S-[3-chloro-3-oxo-2-(phenylmethyl)propyl] ester
CAS No:65444-05-5
MF:C12H13ClO2S
MW:256.748421430588
CID:399248
PubChem ID:10377734
Update Time:2025-04-19

Ethanethioic acid, S-[3-chloro-3-oxo-2-(phenylmethyl)propyl] ester Chemical and Physical Properties

Names and Identifiers

    • Ethanethioic acid, S-[3-chloro-3-oxo-2-(phenylmethyl)propyl] ester
    • S-(2-benzyl-3-chloro-3-oxopropyl) ethanethioate
    • 2-Acetylthiomethyl-3-Phenylpropionyl Chloride
    • 65444-05-5
    • SYIWWWZVQZBRJE-UHFFFAOYSA-N
    • 3-Acetylthio-2-benzylpropanoyl chloride
    • 2-acetylthiomethyl-3-phenylpropanoyl chloride
    • SCHEMBL6573900
    • DTXSID60438981
    • 2-acetylthiomethyl-3-phenyl-propionyl chloride
    • Inchi: 1S/C12H13ClO2S/c1-9(14)16-8-11(12(13)15)7-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3
    • InChI Key: SYIWWWZVQZBRJE-UHFFFAOYSA-N
    • SMILES: ClC(C(CSC(C)=O)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 256.0324785g/mol
  • Monoisotopic Mass: 256.0324785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 59.4Ų
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